Cas no 1261862-52-5 (4'-(Difluoromethyl)-3'-(trifluoromethoxy)propiophenone)

• Product Name: 4'-(Difluoromethyl)-3'-(trifluoromethoxy)propiophenone
• CAS No: 1261862-52-5
• MF: C₁₁H₉F₅O₂
• MW: 268.179980993271
• CID: 4985676
• Update Time: 2025-06-26

4'-(Difluoromethyl)-3'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 4'-(Difluoromethyl)-3'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C11H9F5O2/c1-2-8(17)6-3-4-7(10(12)13)9(5-6)18-11(14,15)16/h3-5,10H,2H2,1H3
• InChI Key： BNVHZKOPKMQJFM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(CC)=O)=CC=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on 4'-(Difluoromethyl)-3'-(trifluoromethoxy)propiophenone

4'-(Difluoromethyl)-3'-(trifluoromethoxy)propiophenone: A Comprehensive Overview

The compound 4'-(Difluoromethyl)-3'-(trifluoromethoxy)propiophenone (CAS No. 1261862-52-5) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which incorporates a phenyl ring substituted with a difluoromethyl group at the 4' position and a trifluoromethoxy group at the 3' position, along with a propionyl group attached to the phenyl ring. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in modern organic synthesis.

Recent studies have highlighted the importance of 4'-(Difluoromethyl)-3'-(trifluoromethoxy)propiophenone in the development of novel drug candidates. Its fluorinated substituents contribute to enhanced stability, lipophilicity, and bioavailability, which are critical factors in drug design. For instance, researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are pivotal in treating various cancers and inflammatory diseases. The compound's ability to modulate enzyme activity through precise structural modifications has made it a focal point in medicinal chemistry.

In addition to its pharmaceutical applications, 4'-(Difluoromethyl)-3'-(trifluoromethoxy)propiophenone has found utility in agrochemical research. Its fluorinated groups enhance resistance to microbial degradation, making it an attractive candidate for developing fungicides and herbicides. Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable alternative to traditional agrochemicals, reducing environmental impact while maintaining efficacy.

The synthesis of 4'-(Difluoromethyl)-3'-(trifluoromethoxy)propiophenone involves a series of carefully optimized reactions. Key steps include the introduction of the trifluoromethoxy group via nucleophilic aromatic substitution and the subsequent installation of the difluoromethyl group through electrophilic substitution. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The compound's stability under various reaction conditions has been extensively studied, providing valuable insights into its scalability for industrial applications.

From a structural perspective, 4'-(Difluoromethyl)-3'-(trifluoromethoxy)propiophenone exhibits remarkable versatility due to its functional groups. The phenyl ring serves as a rigid framework that can be further modified to introduce additional functionalities. For example, researchers have utilized this compound as a precursor for synthesizing fluorescent probes, which have applications in bioimaging and diagnostics. The introduction of electron-withdrawing groups such as trifluoromethoxy enhances fluorescence quantum yields, making these probes highly sensitive and selective.

The electronic properties of 4'-(Difluoromethyl)-3'-(trifluoromethoxy)propiophenone also make it an interesting candidate for optoelectronic materials. Its ability to absorb light across a broad spectrum has been leveraged in the development of organic photovoltaic devices (OPVs). Recent studies have demonstrated that incorporating this compound into OPV architectures can improve charge transport properties and overall device efficiency. This highlights its potential role in advancing renewable energy technologies.

In terms of safety and handling, 4'-(Difluoromethyl)-3'-(trifluoromethoxy)propiophenone is generally considered stable under normal storage conditions. However, precautions should be taken during synthesis and handling to avoid exposure to strong oxidizing agents or extreme temperatures. Occupational exposure limits (OELs) have been established based on toxicological studies, ensuring safe working environments for personnel involved in its production.

Looking ahead, the demand for 4'-(Difluoromethyl)-3'-(trifluoromethoxy)propiophenone is expected to grow as researchers continue to uncover new applications across diverse industries. Its unique combination of fluorinated substituents positions it as a key intermediate in the development of next-generation drugs, agrochemicals, and advanced materials. As sustainability becomes increasingly important, efforts are being directed toward optimizing its synthesis pathways to minimize waste and energy consumption.

In conclusion, 4'-(Difluoromethyl)-3'-(trifluoromethoxy)propiophenone (CAS No. 1261862-52-5) is a versatile compound with wide-ranging applications driven by its unique structure and functional groups. Its role as an intermediate in pharmaceuticals, agrochemicals, and materials science underscores its importance in modern organic synthesis. Continued research into its properties and applications will undoubtedly unlock new opportunities for innovation across various sectors.